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Compound of Interest

Compound Name: Benzyl 4-nitrobenzoate

CAS No.: 14786-27-7

Cat. No.: B041767

Get Quote

Physical Properties, Synthesis, and Characterization Profile

Executive Summary
Benzyl 4-nitrobenzoate (CAS: 14786-27-7) is a crystalline ester derivative predominantly

utilized in organic synthesis as a stable intermediate and in analytical chemistry as a UV-active

derivatizing agent for benzyl alcohol. Its structural incorporation of a p-nitro moiety imparts

significant crystallinity and distinct spectroscopic signatures, making it an ideal candidate for

tracking reaction kinetics and impurity profiling in pharmaceutical development.

This guide provides a rigorous examination of its physicochemical properties, a self-validating

synthesis protocol, and detailed spectral characterization data, grounded in high-fidelity

experimental literature.

Chemical Identity & Structural Analysis[1][2][3][4]
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Parameter Detail

IUPAC Name Benzyl 4-nitrobenzoate

Common Names
p-Nitrobenzoic acid benzyl ester; Benzyl p-

nitrobenzoate

CAS Registry Number 14786-27-7

Molecular Formula C₁₄H₁₁NO₄

Molecular Weight 257.24 g/mol

SMILES
C1=CC=C(C=C1)COC(=O)C2=CC=C(C=C2)

[O-]

InChIKey XCQFGJYVKKCUFX-UHFFFAOYSA-N

Physicochemical Properties
The following data aggregates experimental values from high-purity isolation studies. Note the

distinct melting point range, which serves as a primary purity indicator during recrystallization.

Table 1: Physical Constants
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Property Value Context/Conditions

Physical State Solid (Crystalline powder)
Standard Temperature &

Pressure (STP)

Color Faint yellow to white Pure compound

Melting Point 84 – 85 °C
Experimental (Recrystallized

from EtOH/Hexane) [1]

Boiling Point ~419 °C (Predicted)
Decomposition likely occurs

before atmospheric boiling

Density 1.287 g/cm³ (Predicted) @ 20 °C

Solubility (Lipophilic) High
Dichloromethane, Ethyl

Acetate, Chloroform

Solubility (Hydrophilic) Negligible
Water (Hydrophobic ester

linkage)

Partition Coefficient logP ≈ 3.8
Indicates high membrane

permeability potential

Synthesis & Purification Protocol
Methodology: Nucleophilic Acyl Substitution (Schotten-Baumann conditions) Rationale: This

protocol utilizes 4-nitrobenzoyl chloride rather than the carboxylic acid. The acid chloride is

highly reactive, driving the reaction to completion without the need for high heat or equilibrium-

shifting apparatus (like Dean-Stark traps), ensuring a kinetic product control.

Reagents
Benzyl alcohol (1.0 equiv)[1]

4-Nitrobenzoyl chloride (1.1 equiv)

Triethylamine (TEA) or Pyridine (1.2 equiv) - Acts as HCl scavenger

Dichloromethane (DCM) - Solvent
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Step-by-Step Workflow
Preparation: Dissolve Benzyl alcohol (10 mmol) in anhydrous DCM (30 mL) in a round-

bottom flask under nitrogen atmosphere.

Base Addition: Add Triethylamine (12 mmol) and cool the solution to 0 °C (ice bath) to

suppress side reactions.

Acylation: Dropwise add a solution of 4-Nitrobenzoyl chloride (11 mmol) in DCM.

Mechanism: The base neutralizes the HCl byproduct, driving the equilibrium forward (Le

Chatelier's principle).

Reaction: Allow to warm to room temperature and stir for 3–4 hours.

Self-Validation Check: Monitor via TLC (Silica gel; Hexane:EtOAc 4:1). The limiting

reagent (Benzyl alcohol, R_f ~0.3) must disappear; the product (R_f ~0.6) will appear as a

UV-active spot.

Workup:

Wash organic layer with 1M HCl (removes unreacted amine).

Wash with sat. NaHCO₃ (removes unreacted acid derivatives).

Wash with Brine, dry over MgSO₄, and concentrate in vacuo.

Purification: Recrystallize the crude solid from hot Ethanol or an EtOAc/Hexane mixture to

yield faint yellow needles (MP: 84–85 °C).

Visualization: Synthesis Logic Flow
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Start: Benzyl Alcohol + DCM

Add TEA (Base) 
+ 4-Nitrobenzoyl Chloride

Reaction: 0°C to RT (3-4h)
Nucleophilic Acyl Substitution

TLC Check:
Is Benzyl Alcohol gone?

No (Stir longer)

Workup:
1. 1M HCl (Remove Base)
2. NaHCO3 (Remove Acid)

Yes

Final Product:
Benzyl 4-nitrobenzoate

(Solid, MP 84-85°C)

Click to download full resolution via product page

Figure 1: Logical workflow for the synthesis and purification of Benzyl 4-nitrobenzoate.

Spectral Characterization
The following spectral data provides the "fingerprint" for identification. The presence of the nitro

group significantly deshields the aromatic protons ortho to it, creating a distinct downfield shift.

Nuclear Magnetic Resonance (NMR)
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Solvent: CDCl₃ (Chloroform-d) [1][2]

Nucleus Shift (δ ppm) Multiplicity Integration Assignment

¹H 8.29 – 8.22 Multiplet (d-like) 2H
Ar-H (ortho to -

NO₂)

¹H 8.22 – 8.15 Multiplet (d-like) 2H
Ar-H (meta to -

NO₂)

¹H 7.47 – 7.37 Multiplet 5H Benzyl Ar-H

¹H 5.41 Singlet 2H Benzylic -CH₂-O-

¹³C 164.5 Singlet - Carbonyl (C=O)

¹³C 150.5 Singlet - Ar-C-NO₂

¹³C 67.6 Singlet - Benzylic -CH₂-

Infrared Spectroscopy (FT-IR)
1720–1730 cm⁻¹: Strong C=O stretching (Ester).

1520–1530 cm⁻¹: Asymmetric N-O stretching (Nitro group).

1340–1350 cm⁻¹: Symmetric N-O stretching (Nitro group).

Visualization: Spectral Logic
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Benzyl 4-nitrobenzoate

1H NMR
(CDCl3)

FT-IR

δ 8.2-8.3 ppm
(Deshielded Ar-H)

δ 5.41 ppm
(Singlet CH2)

~1725 cm-1
(C=O Ester)

1525/1350 cm-1
(Nitro)
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Figure 2: Spectral assignment logic connecting structural moieties to analytical signals.

Applications in Drug Development
Impurity Profiling: Benzyl 4-nitrobenzoate is often synthesized as a reference standard to

identify impurities in the production of benzyl alcohol-based pharmaceutical excipients.

UV-Labeling: The high molar absorptivity of the p-nitrobenzoate chromophore allows for the

detection of non-UV active alcohols in HPLC analysis.

Crystallinity Induction: Converting oils (like certain benzyl derivatives) into p-nitrobenzoate

esters often yields crystalline solids, facilitating X-ray diffraction studies for absolute structure

determination.

Safety & Handling
Hazard Classification: Skin Irritant (H315), Eye Irritant (H319).[2]

Handling: Manipulate in a fume hood to avoid inhalation of fine dust.
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Storage: Keep in a cool, dry place. The ester bond is stable, but prolonged exposure to

moisture may lead to slow hydrolysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://pubs.rsc.org/
https://pubchem.ncbi.nlm.nih.gov/compound/83669
https://www.benchchem.com/product/b041767?utm_src=pdf-custom-synthesis#bc-rfq
https://www.rsc.org/suppdata/d1/dt/d1dt02508b/d1dt02508b1.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/benzyl-4-hydroxybenzoate
https://pubchem.ncbi.nlm.nih.gov/compound/benzyl-4-hydroxybenzoate
https://www.benchchem.com/product/b041767/docs#technical-monograph-benzyl-4-nitrobenzoate
https://www.benchchem.com/product/b041767/docs#technical-monograph-benzyl-4-nitrobenzoate
https://www.benchchem.com/product/b041767/docs#technical-monograph-benzyl-4-nitrobenzoate
https://www.benchchem.com/product/b041767/docs#technical-monograph-benzyl-4-nitrobenzoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041767?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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